Pentanamide, 2-chloro-N-(2,4-dichlorophenyl)-4,4-dimethyl-3-oxo-

• CAS No.: 62609-85-2
• Molecular Formula: C13H14Cl3NO2
• Molecular Weight: 322.6 g/mol
• IUPAC Name: 2-chloro-N-(2,4-dichlorophenyl)-4,4-dimethyl-3-oxopentanamide
• InChI: InChI=1S/C13H14Cl3NO2/c1-13(2,3)11(18)10(16)12(19)17-9-5-4-7(14)6-8(9)15/h4-6,10H,1-3H3,(H,17,19)
• InChI Key: NQACSEZYALURGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C(C(=O)NC1=C(C=C(C=C1)Cl)Cl)Cl

Description

Pentanamide, 2-chloro-N-(2,4-dichlorophenyl)-4,4-dimethyl-3-oxo- is a useful research compound. Its molecular formula is C13H14Cl3NO2 and its molecular weight is 322.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sulfuryl chloride (54.1 g, 0.4 mol) was added dropwise with vigorous stirring over a 60 minute period to a solution of N-[4,4-dimethyl-3-oxopentanoyl]-2,4-dichloroaniline, prepared as above (109 g, 0.378 mol) in dichloromethane (600 mL) at -10° C. The reaction mixture was maintained at this temperature for 3 hours after the addition had been completed. After this time, the mixture was allowed to warm to 0° C. and ice (approximately 50 mL) was added, with stirring. The organic layer was separated and washed with 50% saturated aqueous sodium chloride solution (2×500 mL), then dried over magnesium sulfate. Evaporation of the solvent afforded a brown oil which was stirred with ethanol (150 mL) to induce crystallization of the product. The resultant mixture was stored at 0° C. overnight. The solid product was removed by filtration, washed with cold ethanol and dried to afford N-[2-chloro-4,4,-dimethyl-3-oxopentanoyl]-2,4-dichloroaniline (104.2 g, 85.4% yield) as a white crystalline solid which melted at 64.5°-65.5° C. The structure of this compound was confirmed by mass spectroscopy and by 1H and 13C NMR spectroscopy.